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Compound of Interest

Compound Name: 3,5-Dichloro-3'-iodobenzophenone

Cat. No.: B1359011

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the physicochemical properties and a
proposed synthetic pathway for 3,5-Dichloro-3'-iodobenzophenone, a halogenated aromatic
ketone. Due to the limited availability of published experimental data for this specific
compound, this document synthesizes predicted properties and outlines a plausible
experimental approach based on established chemical principles.

Core Compound Data

3,5-Dichloro-3'-iodobenzophenone is a benzophenone derivative characterized by the
presence of two chlorine atoms on one phenyl ring and an iodine atom on the other. Its
chemical structure and key identifiers are summarized below.

Molecular Structure: C13H7CI210 Molecular Weight: 377.00 g/mol [1] CAS Number: 951891-59-
1[1]

Physicochemical Properties

Currently, experimentally determined data for 3,5-Dichloro-3'-iodobenzophenone is not
extensively available in the public domain. The following table summarizes predicted
physicochemical properties.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1359011?utm_src=pdf-interest
https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.chemicalbook.com/chemicalproductproperty_ru_cb7289150.htm
https://www.chemicalbook.com/chemicalproductproperty_ru_cb7289150.htm
https://www.benchchem.com/product/b1359011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula Ci3H7Cl2I0 ChemicalBook][1]
Molecular Weight 377.00 ChemicalBook[1]
Boiling Point 451.8 £45.0 °C Predicted[1]
Density 1.765 + 0.06 g/cm?3 Predicted[1]

Proposed Synthesis Protocol: Friedel-Crafts
Acylation

A logical and well-established method for the synthesis of benzophenones is the Friedel-Crafts
acylation.[2][3][4] This electrophilic aromatic substitution reaction involves the acylation of an
aromatic ring with an acyl halide or anhydride using a strong Lewis acid catalyst. For 3,5-
Dichloro-3'-iodobenzophenone, a feasible approach would be the reaction of iodobenzene
with 3,5-dichlorobenzoyl chloride.

Reaction: lodobenzene + 3,5-Dichlorobenzoyl Chloride — 3,5-Dichloro-3'-
iodobenzophenone

Detailed Methodology:

» Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser, and a nitrogen inlet, add a suitable anhydrous solvent (e.g.,
dichloromethane or 1,2-dichloroethane).

o Catalyst Addition: Under a nitrogen atmosphere, carefully add anhydrous aluminum chloride
(AICI3) (1.1 equivalents) to the solvent. The suspension should be stirred and cooled in an
ice bath.

* Reagent Addition: Slowly add 3,5-dichlorobenzoyl chloride (1.0 equivalent) to the cooled
suspension. After the addition is complete, add iodobenzene (1.2 equivalents) dropwise.

o Reaction Progression: Allow the reaction mixture to warm to room temperature and then heat
to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC).
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o Workup: Upon completion, cool the reaction mixture in an ice bath and slowly quench by the
addition of crushed ice, followed by dilute hydrochloric acid (2M HCI) to dissolve the
aluminum salts.

o Extraction: Separate the organic layer. Extract the aqueous layer with the reaction solvent
(e.g., dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous
sodium sulfate (Na2S0a), and filter.

 Purification: Concentrate the filtrate under reduced pressure. The crude product can be
purified by column chromatography on silica gel or by recrystallization from a suitable solvent
system (e.g., ethanol/water or hexanes/ethyl acetate) to yield the pure 3,5-Dichloro-3'-
iodobenzophenone.

Characterization: The final product should be characterized to confirm its identity and purity
using standard analytical techniques such as:

» NMR Spectroscopy (*H and *3C): To confirm the chemical structure and connectivity of
atoms.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

« Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=0) stretching frequency
of the ketone.

¢ Melting Point Analysis: To assess the purity of the compound.
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Proposed workflow for the synthesis of 3,5-Dichloro-3'-iodobenzophenone.

Biological Activity and Signaling Pathways

A thorough search of scientific literature and biological databases did not yield any specific
studies on the biological activity or associated signaling pathways for 3,5-Dichloro-3'-
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iodobenzophenone. While some related halogenated compounds have demonstrated
antimicrobial properties, no such data is currently available for the title compound.[5][6][7]
Researchers investigating this molecule will be exploring novel scientific territory.

Summary

3,5-Dichloro-3'-iodobenzophenone is a chemical compound with a molecular weight of
377.00 g/mol . While its experimental characterization and biological functions are not
documented, its synthesis can be readily approached via established organic chemistry
methodologies such as the Friedel-Crafts acylation. The protocols and data presented in this
guide are intended to serve as a foundational resource for researchers interested in the
synthesis and potential applications of this and related halogenated benzophenones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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